Cas no 2034282-64-7 (N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}-N'-[2-(methylsulfanyl)phenyl]ethanediamide)

• Product Name: N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}-N'-[2-(methylsulfanyl)phenyl]ethanediamide
• CAS No: 2034282-64-7
• MF: C₁₇H₂₆N₄O₄S₂
• MW: 414.542741298676
• CID: 5332346
• Update Time: 2025-05-22

N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}-N'-[2-(methylsulfanyl)phenyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

• N1-((1-(N,N-dimethylsulfamoyl)piperidin-4-yl)methyl)-N2-(2-(methylthio)phenyl)oxalamide
• N-[[1-(dimethylsulfamoyl)piperidin-4-yl]methyl]-N'-(2-methylsulfanylphenyl)oxamide
• N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}-N'-[2-(methylsulfanyl)phenyl]ethanediamide

• Inchi： 1S/C17H26N4O4S2/c1-20(2)27(24,25)21-10-8-13(9-11-21)12-18-16(22)17(23)19-14-6-4-5-7-15(14)26-3/h4-7,13H,8-12H2,1-3H3,(H,18,22)(H,19,23)
• InChI Key： WSUPRNUPFKGGRJ-UHFFFAOYSA-N
• SMILES： S(N(C)C)(N1CCC(CNC(C(NC2C=CC=CC=2SC)=O)=O)CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 613
• XLogP3: 1.3
• Topological Polar Surface Area: 133

Additional information on N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}-N'-[2-(methylsulfanyl)phenyl]ethanediamide

Comprehensive Guide to N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}-N'-[2-(methylsulfanyl)phenyl]ethanediamide (CAS No. 2034282-64-7)

N-{[1-(Dimethylsulfamoyl)piperidin-4-yl]methyl}-N'-[2-(methylsulfanyl)phenyl]ethanediamide (CAS No. 2034282-64-7) is a specialized organic compound with a unique molecular structure that combines a piperidine core, dimethylsulfamoyl group, and a methylsulfanylphenyl moiety. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. Researchers are particularly interested in its role as a small-molecule inhibitor or modulator for specific biological targets.

The compound's structure features a piperidin-4-ylmethyl group linked to a dimethylsulfamoyl substituent, which enhances its solubility and bioavailability. The presence of a methylsulfanylphenyl group further contributes to its binding affinity with certain enzymes or receptors. These structural attributes make N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}-N'-[2-(methylsulfanyl)phenyl]ethanediamide a promising candidate for medicinal chemistry applications, particularly in the development of targeted therapies.

In recent years, the demand for high-purity research chemicals like CAS No. 2034282-64-7 has surged, driven by advancements in drug discovery and precision medicine. Scientists are exploring its potential in modulating protein-protein interactions or inhibiting specific enzymatic pathways. Additionally, its unique chemical properties make it a valuable tool in structure-activity relationship (SAR) studies, helping researchers optimize lead compounds for enhanced efficacy and reduced side effects.

One of the key advantages of N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}-N'-[2-(methylsulfanyl)phenyl]ethanediamide is its versatility in synthetic chemistry. The compound can serve as a building block for the synthesis of more complex molecules, particularly those targeting central nervous system (CNS) disorders or inflammatory diseases. Its sulfamoyl and thioether functionalities provide multiple sites for further chemical modifications, enabling the creation of derivatives with tailored biological activities.

From a commercial perspective, CAS No. 2034282-64-7 is primarily supplied by specialized chemical manufacturers and research reagent suppliers. The compound is typically available in milligram to gram quantities, catering to the needs of academic and industrial laboratories. Quality control measures, including HPLC and NMR analysis, ensure its purity and consistency, which are critical for reproducible experimental results.

As the pharmaceutical industry continues to focus on personalized medicine and novel therapeutic targets, compounds like N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}-N'-[2-(methylsulfanyl)phenyl]ethanediamide are expected to play an increasingly important role. Researchers are actively investigating its pharmacokinetic properties, such as metabolic stability and membrane permeability, to assess its suitability for in vivo studies. Future developments may include its incorporation into combinatorial libraries for high-throughput screening campaigns.

For scientists and procurement specialists seeking detailed technical data, the CAS No. 2034282-64-7 is often accompanied by a certificate of analysis (CoA) and material safety data sheet (MSDS). These documents provide essential information on handling, storage, and disposal, ensuring compliance with laboratory safety protocols. Additionally, suppliers may offer custom synthesis services to produce analogs or isotopically labeled versions of the compound for specialized research applications.

In summary, N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}-N'-[2-(methylsulfanyl)phenyl]ethanediamide represents a valuable tool for modern drug discovery efforts. Its unique structural features and potential biological activities make it a compound of interest for researchers exploring new therapeutic avenues. As the scientific community continues to uncover its full potential, this molecule is poised to contribute significantly to advancements in medicinal chemistry and biopharmaceutical innovation.